Cas no 68567-68-0 (4-dodecan-2-ylbenzenesulfonic Acid;2-(2-hydroxyethylamino)ethanol)

• Product name: 4-dodecan-2-ylbenzenesulfonic Acid;2-(2-hydroxyethylamino)ethanol
• CAS No: 68567-68-0
• MF: C₂₂H₄₁NO₅S
• MW: 431.629646062851
• CID: 1728884
• PubChem ID: 172232

4-dodecan-2-ylbenzenesulfonic Acid;2-(2-hydroxyethylamino)ethanol Chemical and Physical Properties

Names and Identifiers

• AC1L58TC
• EINECS 271-488-2
• 4-sec-Dodecylbenzenesulphonic acid, compound with 2,2'-iminodiethanol (1:1)
• 4-(dodecan-2-yl)benzenesulfonic acid - 2,2'-iminodiethanol (1:1)
• 2-(2-hydroxyethylamino)ethanol
• Benzenesulfonic acid, 4-sec-dodecyl-, compd. with 2,2'-iminobis(ethanol) (1:1)
• 4-dodecan-2-ylbenzenesulfonic acid
• 4-dodecan-2-ylbenzenesulfonic acid,2-(2-hydroxyethylamino)ethanol
• 68567-68-0
• 4-dodecan-2-ylbenzenesulfonic Acid;2-(2-hydroxyethylamino)ethanol

• Inchi： InChI=1S/C18H30O3S.C4H11NO2/c1-3-4-5-6-7-8-9-10-11-16(2)17-12-14-18(15-13-17)22(19,20)21;6-3-1-5-2-4-7/h12-16H,3-11H2,1-2H3,(H,19,20,21);5-7H,1-4H2
• InChI Key： QPHZCXIHGHJIJG-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC(C)C1=CC=C(C=C1)S(=O)(=O)O.C(CO)NCCO

Computed Properties

• Exact Mass: 431.27073
• Monoisotopic Mass: 431.27054458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 15
• Complexity: 393
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 106.86